Reduction-responsive dithiomaleimide-based nanomedicine with high drug loading and FRET-indicated drug release†

Chemical Communications Pub Date: 2015-02-18 DOI: 10.1039/C5CC00148J

Abstract

Dithiomaleimide-based camptothecin-containing nanoparticles are designed to have exceptionally high drug loading and are capable of reduction-responsive, FRET-indicated drug release.

Graphical abstract: Reduction-responsive dithiomaleimide-based nanomedicine with high drug loading and FRET-indicated drug release
Recommended Literature